Cas no 2309463-87-2 (tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate)

• Product Name: tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate
• CAS No: 2309463-87-2
• MF: C₁₉H₂₇BrN₂O₃
• MW: 411.33328461647
• CID: 6415860
• PubChem ID: 165802524
• Update Time: 2025-06-13

tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309463-87-2
• EN300-7428910
• tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate

• Inchi： 1S/C19H27BrN2O3/c1-18(2,3)25-17(23)12-24-19(15-5-7-21-11-16(15)20)6-4-13-9-22-10-14(13)8-19/h5,7,11,13-14,22H,4,6,8-10,12H2,1-3H3
• InChI Key： JOQLSIZDFLBLGG-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCC2CNCC2C1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 410.12051g/mol
• Monoisotopic Mass: 410.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate

Introduction to tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate (CAS No. 2309463-87-2)

tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate, a compound with the CAS number 2309463-87-2, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, an octahydroisoindole moiety, and a bromopyridine substituent. These structural elements contribute to its diverse chemical properties and biological activities.

The tert-butyl ester group in the compound is known for its stability and ability to protect carboxylic acid functionalities during synthetic transformations. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those with therapeutic potential. The octahydroisoindole moiety, on the other hand, is a cyclic structure that can adopt various conformations, which can influence the compound's interactions with biological targets. The bromopyridine substituent adds further complexity and reactivity, making the molecule an interesting candidate for drug discovery efforts.

Recent studies have highlighted the potential of tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The bromopyridine moiety has been linked to enhanced cellular uptake and improved pharmacokinetic properties, which are crucial for developing effective therapeutic agents.

In addition to its biological activities, the compound's synthetic accessibility has been a focus of recent investigations. Chemists have developed efficient synthetic routes to produce tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate with high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromopyridine substituent onto the octahydroisoindole scaffold. This method not only simplifies the synthesis but also allows for the exploration of structural variations that could lead to improved biological profiles.

The physicochemical properties of tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate have also been extensively studied. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in both laboratory-scale experiments and industrial processes. Its melting point and boiling point have been determined through standard analytical techniques, providing valuable data for its characterization.

From a safety perspective, tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to good laboratory practices and safety guidelines to minimize potential risks. Researchers should consult material safety data sheets (MSDS) for detailed information on handling, storage, and disposal procedures.

In conclusion, tert-butyl 2-{[5-(3-bromopyridin-4-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate (CAS No. 2309463-87-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable physicochemical properties, make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will be uncovered.